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Compound of Interest

Compound Name: Glycine methyl ester hydrochloride

Cat. No.: B555827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Glycine methyl ester hydrochloride is a crucial reagent in various chemical syntheses,

including peptide synthesis.[1] A comprehensive review of available data indicates that this

compound is stable at room temperature, particularly when compared to its free ester

counterpart.

Core Stability Assessment
Multiple safety data sheets and chemical suppliers confirm that glycine methyl ester
hydrochloride is "stable under normal conditions"[2][3][4] and "stable under recommended

storage conditions"[5]. One source explicitly highlights that while glycine methyl ester itself is

not shelf-stable and can polymerize or convert to diketopiperazine at room temperature, the

hydrochloride salt is considered "shelf-stable"[6].

This stability makes it a preferred form for storage and handling in laboratory settings.[7] The

compound typically presents as a white, odorless, crystalline powder or solid.[2][3][4]

Quantitative Stability Data
While extensive kinetic studies on room temperature degradation are not readily available in

the public domain, the physical properties of the compound provide insight into its thermal

stability.
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Property Value Reference(s)

Melting Point 171 - 177 °C [3][4][8]

Decomposition Point

Begins to decompose at its

melting point (~175 °C) or

>130°C

[9][10]

The high melting and decomposition points suggest a high degree of thermal stability at

ambient temperatures.

Recommended Storage and Handling Protocols
To ensure long-term stability and purity, the following storage conditions are recommended

based on supplier data sheets:

Temperature: While generally stable at room temperature, many suppliers advise storing it in

a "cool, dry, well-ventilated place".[2][5][9][11] Some recommend storage at temperatures

below 15°C in a dark place, or even refrigerated at 2-8°C for optimal preservation.[8][12]

Atmosphere: The compound is noted to be moisture-sensitive or hygroscopic.[8][10]

Therefore, it should always be stored under an inert atmosphere in a tightly sealed container

to prevent degradation from moisture.[5][8][9][11]

Light: It is recommended to protect the compound from light.[13]

Incompatibilities: Avoid contact with strong oxidizing agents.[2][4][10][14]

Potential Degradation Pathways
The primary instability concern for the free base, glycine methyl ester, is its propensity to

undergo intermolecular condensation to form diketopiperazine or polymerization. The

hydrochloride salt form protects the amine group, significantly inhibiting these degradation

pathways and enhancing its stability.

The logical relationship for the stability of the compound is illustrated below.
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Glycine Methyl Ester (Free Base)

Glycine Methyl Ester Hydrochloride

Glycine Methyl Ester Polymerization / Diketopiperazine Formation
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Deprotonation
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Stability comparison of Glycine Methyl Ester forms.

In summary, Glycine methyl ester hydrochloride is a robust and stable compound at room

temperature. Adherence to proper storage protocols, particularly protection from moisture, will

ensure its integrity for use in research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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